N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C17H17NO3S/c1-11-7-14(22-9-11)16(19)18-10-17(2,20)15-8-12-5-3-4-6-13(12)21-15/h3-9,20H,10H2,1-2H3,(H,18,19)
• InChI Key: LCNYJWZAOFVHTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC(C)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The chemical structure of benzofuran derivatives is composed of fused benzene and furan rings. The molecular geometry and vibration assignments of these compounds can be calculated using computational studies.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For instance, substituted benzofurans can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary. For example, 2-Benzofuranyl methyl ketone, a benzofuran derivative, has a boiling point of 110-113 °C/3 mmHg and a melting point of 70-72 °C.

Scientific Research Applications

Anticancer Activity

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Antibacterial Activity

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Anti-oxidative Activity

. This property could make them useful in the treatment of diseases caused by oxidative stress.

Antiviral Activity

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Drug Lead Compounds

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Synthesis of Complex Benzofuran Derivatives

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Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Some substituted benzofurans have shown significant cell growth inhibitory effects on various types of cancer cells .

Mode of Action

Benzofuran derivatives have been reported to exhibit diverse pharmacological activities, suggesting that they interact with multiple targets . For instance, some benzofuran derivatives have been found to exhibit significant anticancer activities .

Biochemical Pathways

Benzofuran compounds are known to interact with various biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The broad range of clinical uses of benzofuran derivatives indicates the diverse pharmacological activities of this series of compounds .

Result of Action

Some substituted benzofurans have shown significant cell growth inhibitory effects on various types of cancer cells .

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can also vary. For instance, 2-Benzofuranyl methyl ketone is not classified as a hazardous substance or mixture.

Future Directions

Benzofuran derivatives have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. Evaluating the chemical structure of these compounds will guide future medicinal chemists in designing new drugs for cancer therapy that might give excellent results in in vivo/in vitro applications.